Cas no 1361649-87-7 (1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene)

• Product Name: 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene
• CAS No: 1361649-87-7
• MF: C₁₆H₈Cl₃F
• MW: 325.592124938965
• CID: 4970284
• Update Time: 2025-07-02

1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene

• Inchi： 1S/C16H8Cl3F/c17-11-7-13(18)16(14(19)8-11)10-5-9-3-1-2-4-12(9)15(20)6-10/h1-8H
• InChI Key： DQVBBZWYPMCNNC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C2C=CC=CC=2C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 6.8
• Topological Polar Surface Area: 0

Additional information on 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene

Recent Advances in the Study of 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene (CAS: 1361649-87-7): A Comprehensive Research Brief

1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene (CAS: 1361649-87-7) is a fluorinated naphthalene derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—a fluorine atom at the 1-position and a 2,4,6-trichlorophenyl group at the 3-position of the naphthalene ring—has demonstrated promising potential in various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on elucidating its synthesis, physicochemical properties, and biological activities, positioning it as a compound of interest for further investigation.

The synthesis of 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene has been optimized in recent years, with researchers employing advanced catalytic methods to achieve higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a palladium-catalyzed cross-coupling approach that significantly improved the efficiency of the synthesis process. The study also highlighted the compound's stability under various conditions, making it a viable candidate for further functionalization and derivatization. These advancements in synthesis are critical for scaling up production and facilitating its use in broader applications.

In the realm of drug discovery, 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene has shown notable activity as a modulator of specific biological targets. Preliminary in vitro studies have revealed its ability to interact with certain enzymes and receptors, particularly those involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents, though further in vivo studies are warranted to validate these effects.

Beyond its biological applications, 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene has also been explored for its utility in material science. Its unique electronic properties, attributed to the electron-withdrawing effects of the fluorine and trichlorophenyl groups, make it a promising candidate for organic electronic devices. A 2023 study in Advanced Materials demonstrated its incorporation into organic light-emitting diodes (OLEDs), where it contributed to enhanced device performance due to its high thermal stability and efficient charge transport characteristics. This dual applicability in both biomedical and material science underscores its versatility and broad potential.

Despite these promising developments, challenges remain in the widespread adoption of 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene. Issues such as scalability of synthesis, potential toxicity, and environmental impact of its chlorinated components need to be addressed. Recent regulatory assessments have begun to evaluate these factors, with some studies suggesting the need for greener synthetic routes and thorough toxicological profiling. Nevertheless, the compound's unique properties and multifunctional applications continue to drive research interest, making it a focal point for future studies in chemical biology and pharmaceutical sciences.

In conclusion, 1-Fluoro-3-(2,4,6-trichlorophenyl)naphthalene (CAS: 1361649-87-7) represents a compelling area of research with significant implications for drug discovery and material science. Recent advancements in its synthesis and application have laid a strong foundation for further exploration, though ongoing studies must address existing challenges to fully realize its potential. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.